Cas no 30134-51-1 (Thiophene, 2-(3-bromopropyl)-)

• Product Name: Thiophene, 2-(3-bromopropyl)-
• CAS No: 30134-51-1
• MF: C₇H₉BrS
• MW: 205.115360021591
• CID: 1441274
• PubChem ID: 11557512
• Update Time: 2025-05-19

Thiophene, 2-(3-bromopropyl)- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 2-(3-bromopropyl)-
• 2-(3-bromopropyl)thiophene
• 2-(3-bromo-propyl)-thiophene
• 3-(2-thienyl)propyl bromide
• 3-(2-Thienyl)-propylbromid
• furnish 2-(3-bromopropyl)furan
• AKOS011896731
• CS-0266141
• EN300-674105
• 30134-51-1
• 2-(3-BROMOPROPYL)-THIOPHENE
• MMZJZOAVHSPESP-UHFFFAOYSA-N
• SCHEMBL80666
• G28789
• MFCD11613485

• Inchi： 1S/C7H9BrS/c8-5-1-3-7-4-2-6-9-7/h2,4,6H,1,3,5H2
• InChI Key： MMZJZOAVHSPESP-UHFFFAOYSA-N
• SMILES： BrCCCC1=CC=CS1

Computed Properties

• Exact Mass: 203.96100
• Monoisotopic Mass: 203.96083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 75.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 28.24000
• LogP: 3.07560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on Thiophene, 2-(3-bromopropyl)-

Thiophene, 2-(3-bromopropyl)-: A Key Intermediate in Modern Pharmaceutical and Material Science Research

Thiophene, 2-(3-bromopropyl)-, identified by its CAS number 30134-51-1, is a significant compound in the realm of organic synthesis and pharmaceutical development. This heterocyclic aromatic compound features a thiophene core substituted with a 3-bromopropyl side chain, making it a versatile intermediate for various synthetic applications. Its unique structural properties have garnered considerable attention in recent years, particularly in the design and synthesis of novel therapeutic agents and advanced materials.

The utility of Thiophene, 2-(3-bromopropyl)- stems from its reactivity and the functional group compatibility it offers. The presence of both a thiophene ring and a brominated alkyl chain allows for diverse chemical transformations, including cross-coupling reactions, nucleophilic substitutions, and polymerizations. These reactions are pivotal in constructing complex molecular architectures essential for drug discovery and material innovation.

In the pharmaceutical industry, this compound has been increasingly utilized as a building block for synthesizing bioactive molecules. Thiophene derivatives are well-documented for their pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The introduction of the 3-bromopropyl group enhances the compound's solubility and bioavailability, making it an attractive candidate for medicinal chemistry applications. Recent studies have highlighted its role in developing small-molecule inhibitors targeting specific enzymatic pathways involved in diseases such as cancer and neurodegeneration.

The incorporation of Thiophene, 2-(3-bromopropyl)- into drug candidates has been particularly promising in the field of oncology. Researchers have leveraged its structural features to design molecules that selectively inhibit key oncogenic proteins. For instance, derivatives of this compound have shown efficacy in disrupting microtubule dynamics, a critical mechanism in cancer cell division. Furthermore, its ability to undergo metal-catalyzed coupling reactions has enabled the creation of conjugates with imaging agents, facilitating early detection and treatment monitoring.

Beyond pharmaceuticals, Thiophene, 2-(3-bromopropyl)- plays a crucial role in material science. Its aromatic system contributes to the stability and electronic properties of organic semiconductors and conductive polymers. The bromine substituent provides a handle for further functionalization, allowing chemists to tailor material properties for specific applications such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent advancements in polymer chemistry have demonstrated its use in developing high-performance thermoplastics with enhanced thermal stability and mechanical strength.

The synthesis of Thiophene, 2-(3-bromopropyl)- typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes include halogenation of thiophene derivatives followed by alkylation with brominated propyl halides. Advances in catalytic methods have improved the efficiency and selectivity of these reactions, reducing byproduct formation and improving yields. These innovations have made the compound more accessible for large-scale applications in both research and industrial settings.

The growing interest in thiophene-based compounds has spurred numerous studies exploring their environmental impact and sustainability. Researchers are investigating greener synthetic pathways to minimize waste and energy consumption. Additionally, efforts are underway to develop biodegradable derivatives that reduce environmental persistence while maintaining efficacy in biological systems. Such initiatives align with global trends toward sustainable chemistry practices.

In conclusion, Thiophene, 2-(3-bromopropyl)-, with its CAS number 30134-51-1, represents a cornerstone compound in modern chemical research. Its versatility as an intermediate has opened new avenues in pharmaceutical development and material science innovation. As scientific understanding advances, the potential applications of this compound are expected to expand further, driving progress across multiple disciplines.